• Home
  • Product List - inhibitors

inhibitors

  • 4-[(4-fluorophenyl)methoxy]-1-[4-(2-pyrrolidin-1-ylethoxy)phenyl]pyridin-2-one
    4-[(4-fluorophenyl)methoxy]-1-[4-(2-pyrrolidin-1-yletho...
    • Cat. No.:
    • B1662363
    • CAS No.:
    • Molecular Formula:
    • C24H25FN2O3
    • Molecular Weight:
    • 408.5 g/mol
    Description
    Potent, selective melanin-concentrating hormone receptor 1 (MCH1R) antagonist (IC50= 5.6 nM in hMCH1R-expressing CHO cells). Displays selectivity for MCH1R over MCH2R (IC50 = > 10 μM). Decreases body weight in a...
    - +
  • CD666
    CD666
    • Cat. No.:
    • B1663166
    • CAS No.:
    • Molecular Formula:
    • C24H28O3
    • Molecular Weight:
    • 364.5 g/mol
    Description
    Selective agonist for retinoic acid receptor-γ (RARγ);  High Quality Biochemicals for Research Uses
    - +
  • 4-((6-Chloro-2-methoxyacridin-9-yl)amino)-2-((4-methylpiperazin-1-yl)methyl)phenol
    4-((6-Chloro-2-methoxyacridin-9-yl)amino)-2-((4-methylp...
    • Cat. No.:
    • B1663266
    • CAS No.:
    • Molecular Formula:
    • C26H27ClN4O2
    • Molecular Weight:
    • 463.0 g/mol
    Description
    Novel Heat shock 70 kDa protein 5 (HSPA5) inhibitor and ERCC1-XPF protein-protein interaction inhibitor, synergizing alkylating agents in cancer cells.;  High Quality Biochemicals for Research Uses...
    - +
  • SCH 529074
    SCH 529074
    • Cat. No.:
    • B1662357
    • CAS No.:
    • Molecular Formula:
    • C31H36Cl2N6
    • Molecular Weight:
    • 563.6 g/mol
    Description
    SCH 529074 is a small molecule activator of p53, a tumor suppressor that is mutated or non-functional in 50% of human tumors. SCH 529074 restores DNA binding activity and increases DNA binding affinity of two re...
    - +
  • NIM811
    NIM811
    • Cat. No.:
    • B1663531
    • CAS No.:
    • 143205-42-9
    • Molecular Formula:
    • C62H111N11O12
    • Molecular Weight:
    • 1202.6 g/mol
    Description
    9-(N-methyl-L-isoleucine)-cyclosporin A (NIM811) has been used in trials studying the treatment of Chronic Hepatitis C Genotype-1 Relapse.
    (Melle-4)cyclosporin is a natural product found in Tolypocladium infl...
    - +
  • (Z)-MDL 105519
    (Z)-MDL 105519
    • Cat. No.:
    • B1663836
    • CAS No.:
    • 179105-67-0
    • Molecular Formula:
    • C₁₈H₁₁Cl₂NO₄
    • Molecular Weight:
    • 376.2 g/mol
    Description
    (Z)-MDL 105519 is the inactive isoform of MDL 105519.
    - +
  • Eptifibatide
    Eptifibatide
    • Cat. No.:
    • B1663642
    • CAS No.:
    • 188627-80-7
    • Molecular Formula:
    • C35H49N11O9S2
    • Molecular Weight:
    • 832.0 g/mol
    Description
    Eptifibatide is a synthetic homodetic cyclic peptide comprising N(alpha)-(3-sulfanylpropanoyl)homoarginyl, glycyl, aspartyl, tryptophyl, prolyl and cysteinamide residues connected in sequence and cyclised via a ...
    - +
  • (R)-Dpn
    (R)-Dpn
    • Cat. No.:
    • B1662369
    • CAS No.:
    • 524047-78-7
    • Molecular Formula:
    • C15H13NO2
    • Molecular Weight:
    • 239.27 g/mol
    Description
    Enantiomer of DPN. Displays higher affinity for estrogen receptor (ER) β over ERα (Ki values are 1.82 and 147 nM respectively).
    - +
  • Chloramine-T trihydrate
    Chloramine-T trihydrate
    • Cat. No.:
    • B1663277
    • CAS No.:
    • 7080-50-4
    • Molecular Formula:
    • C7H10ClNNaO3S
    • Molecular Weight:
    • 246.67 g/mol
    Description
    See also: chloramine-t anhydrous (has active moiety).
    - +
  • 4-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)quinoline
    4-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)quinoline
    • Cat. No.:
    • B1663151
    • CAS No.:
    • 849924-96-5
    • Molecular Formula:
    • C17H12N4
    • Molecular Weight:
    • 272.3 g/mol
    Description
    Novel inhibitor of ricin-induced stress-activated signaling pathways;  High Quality Biochemicals for Research Uses
    - +